Cas no 676560-85-3 ((2S,5S)-ethyl 5-methylpyrrolidine-2-carboxylate 2,2,2-trifluoroacetate)

(2S,5S)-Ethyl 5-methylpyrrolidine-2-carboxylate 2,2,2-trifluoroacetate is a chiral pyrrolidine derivative with significant utility in asymmetric synthesis and pharmaceutical applications. Its stereochemically defined structure, featuring both (2S) and (5S) configurations, ensures high enantioselectivity in reactions, making it valuable for constructing complex molecular frameworks. The trifluoroacetate salt enhances solubility in organic solvents, facilitating purification and handling. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of peptidomimetics and chiral catalysts. Its stability under standard conditions and well-characterized reactivity profile contribute to its reliability in research and industrial processes.

(2S,5S)-ethyl 5-methylpyrrolidine-2-carboxylate 2,2,2-trifluoroacetate structure

676560-85-3 structure

Product Name:(2S,5S)-ethyl 5-methylpyrrolidine-2-carboxylate 2,2,2-trifluoroacetate

CAS No:676560-85-3

MF:C₁₀H₁₆F₃NO₄

MW:271.233553886414

MDL:MFCD30729964

CID:2952201

PubChem ID:66756570

Update Time:2025-06-08

(2S,5S)-ethyl 5-methylpyrrolidine-2-carboxylate 2,2,2-trifluoroacetate Chemical and Physical Properties

Names and Identifiers

- (2S,5S)-5-甲基吡咯烷-2-羧酸乙酯-2,2,2-三氟乙酸盐
- (2S,5S)-ethyl 5-methylpyrrolidine-2-carboxylate 2,2,2-trifluoroacetate
- trifluoro acetate salt
- (2S,5S)-ethyl 5-methylpyrrolidine-2-carboxylate 2,2,2-
- ethyl (2S,5S)-5-methylpyrrolidine-2-carboxylate;2,2,2-trifluoroacetic acid
- TQP0860
- (2S,5S)-Ethyl 5-methylpyrrolidine-2-carboxylate TFA
- ethyl(5s)-5-methyl-l-prolinate trifluoroacetic acid salt
- 5(s)-methyl-l-proline ethyl ester trifluroacetic acid salt
- ethyl (5s)-5-methyl-l-prolinate trifluoroacetic acid salt
- (2S,5S)-ethyl5-m
- SCHEMBL646279
- (2S,5S)-ethyl 5-methylpyrrolidine-2-carboxylate 2,2,2-trifluoro acetate salt
- (2S,5S)-ethyl5-methylpyrrolidine-2-carboxylate2,2,2-trifluoroacetate
- 676560-85-3
- MDL： MFCD30729964
- Inchi： 1S/C8H15NO2.C2HF3O2/c1-3-11-8(10)7-5-4-6(2)9-7;3-2(4,5)1(6)7/h6-7,9H,3-5H2,1-2H3;(H,6,7)/t6-,7-;/m0./s1
- InChI Key： VFRSADQPWYCXDG-LEUCUCNGSA-N
- SMILES： FC(C(=O)O)(F)F.O(CC)C([C@@H]1CC[C@H](C)N1)=O

Computed Properties

Exact Mass: 271.10314248Da
Monoisotopic Mass: 271.10314248Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 231
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 75.6

(2S,5S)-ethyl 5-methylpyrrolidine-2-carboxylate 2,2,2-trifluoroacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D513029-1g	(2S,5S)-ethyl 5-methylpyrrolidine-2-carboxylate TFA salt	676560-85-3	95%	1g	$295	2023-09-04
eNovation Chemicals LLC	D513029-2g	(2S,5S)-ethyl 5-methylpyrrolidine-2-carboxylate TFA salt	676560-85-3	95%	2g	$350	2023-09-04
eNovation Chemicals LLC	D513029-4g	(2S,5S)-ethyl 5-methylpyrrolidine-2-carboxylate TFA salt	676560-85-3	95%	4g	$395	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1740520-1g	Ethyl (2s,5s)-5-methylpyrrolidine-2-carboxylate 2,2,2-trifluoroacetate	676560-85-3	98%	1g	￥5915.00	2024-05-04
Crysdot LLC	CD00002699-1g	(2S,5S)-Ethyl 5-methylpyrrolidine-2-carboxylate 2,2,2-trifluoroacetate	676560-85-3	97%	1g	$644	2024-07-19